Cas no 2649023-65-2 (5-(isocyanatomethyl)-2-methoxy-1,3-thiazole)

• Product Name: 5-(isocyanatomethyl)-2-methoxy-1,3-thiazole
• CAS No: 2649023-65-2
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• CID: 6291415
• PubChem ID: 165759914
• Update Time: 2025-05-19

5-(isocyanatomethyl)-2-methoxy-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(isocyanatomethyl)-2-methoxy-1,3-thiazole
• EN300-1762490
• 2649023-65-2

• Inchi： 1S/C6H6N2O2S/c1-10-6-8-3-5(11-6)2-7-4-9/h3H,2H2,1H3
• InChI Key： CJVUEPWQBDPUIH-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CN=C=O)OC

Computed Properties

• Exact Mass: 170.01499861g/mol
• Monoisotopic Mass: 170.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.8Ų

Additional information on 5-(isocyanatomethyl)-2-methoxy-1,3-thiazole

Research Brief on 5-(Isocyanatomethyl)-2-methoxy-1,3-thiazole (CAS: 2649023-65-2): Recent Advances and Applications

5-(Isocyanatomethyl)-2-methoxy-1,3-thiazole (CAS: 2649023-65-2) is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and reactivity. This compound, characterized by the presence of an isocyanate functional group attached to a methoxy-substituted thiazole ring, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of covalent inhibitors and targeted therapeutics.

The isocyanate group in 5-(isocyanatomethyl)-2-methoxy-1,3-thiazole enables it to react selectively with nucleophiles such as amines, alcohols, and thiols, making it a valuable tool for the modification of biomolecules and the construction of drug-like scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of covalent kinase inhibitors, where it was employed to target conserved cysteine residues in the ATP-binding pocket of kinases. The resulting inhibitors exhibited potent and selective activity against a range of oncogenic kinases, highlighting the compound's utility in precision medicine.

In addition to its role in covalent inhibitor design, 5-(isocyanatomethyl)-2-methoxy-1,3-thiazole has been investigated as a key intermediate in the synthesis of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the development of novel thiazole-based antibiotics incorporating this moiety, which showed promising activity against multidrug-resistant bacterial strains. The researchers attributed the enhanced antibacterial activity to the compound's ability to disrupt bacterial cell wall synthesis through covalent modification of essential enzymes.

From a synthetic chemistry perspective, advances in the preparation and handling of 5-(isocyanatomethyl)-2-methoxy-1,3-thiazole have been reported. A 2024 publication in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while addressing safety concerns associated with isocyanate handling. The optimized protocol employs continuous flow chemistry to minimize exposure risks and improve scalability, which could facilitate broader adoption of this compound in industrial applications.

The compound's potential extends beyond small molecule therapeutics. Recent work published in Bioconjugate Chemistry explored its use in bioconjugation strategies for antibody-drug conjugates (ADCs) and protein labeling. The thiazole ring provides stability to the conjugate while the isocyanate group enables efficient coupling to lysine residues under mild conditions. This dual functionality makes 5-(isocyanatomethyl)-2-methoxy-1,3-thiazole particularly attractive for next-generation biopharmaceutical development.

Despite these promising developments, challenges remain in the widespread application of 5-(isocyanatomethyl)-2-methoxy-1,3-thiazole. Current research efforts, as highlighted in a recent review in Chemical Reviews, are focused on improving the selectivity of isocyanate reactions in biological systems and developing strategies to mitigate potential off-target effects. Additionally, computational studies are being employed to predict reactivity patterns and guide the design of more specific covalent modifiers based on this scaffold.

In conclusion, 5-(isocyanatomethyl)-2-methoxy-1,3-thiazole (CAS: 2649023-65-2) represents a valuable chemical tool with diverse applications in medicinal chemistry and chemical biology. Recent advances have demonstrated its utility in covalent drug discovery, antimicrobial development, and bioconjugation strategies. As research continues to address current limitations, this compound is poised to play an increasingly important role in the development of novel therapeutic agents and chemical probes.